Cas no 2137570-57-9 (9H-fluorene-9-sulfonyl fluoride)

• Product Name: 9H-fluorene-9-sulfonyl fluoride
• CAS No: 2137570-57-9
• MF: C₁₃H₉FO₂S
• MW: 248.272765874863
• CID: 5973840
• PubChem ID: 165460207
• Update Time: 2025-07-18

9H-fluorene-9-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2137570-57-9
• EN300-727607
• 9H-fluorene-9-sulfonyl fluoride

• Inchi： 1S/C13H9FO2S/c14-17(15,16)13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)13/h1-8,13H
• InChI Key： LJGCDZANXSCEEM-UHFFFAOYSA-N
• SMILES： S(C1C2C=CC=CC=2C2C=CC=CC1=2)(=O)(=O)F

Computed Properties

• Exact Mass: 248.03072886g/mol
• Monoisotopic Mass: 248.03072886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.5Ų

Additional information on 9H-fluorene-9-sulfonyl fluoride

Introduction to 9H-fluorene-9-sulfonyl fluoride (CAS No. 2137570-57-9)

9H-fluorene-9-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 2137570-57-9, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure, featuring a fluorene core substituted with a sulfonyl fluoride group, makes it particularly valuable for medicinal chemistry applications.

The sulfonyl fluoride moiety is a key functional group in this compound, which enhances its reactivity and utility in synthetic transformations. This group is known for its ability to participate in nucleophilic substitution reactions, allowing for the facile introduction of other functional groups into the molecule. Such reactivity is highly advantageous in the development of novel pharmaceutical agents, where precise structural modifications are often required to optimize biological activity.

In recent years, there has been a growing interest in 9H-fluorene-9-sulfonyl fluoride due to its role in the synthesis of fluorinated compounds. Fluorine-containing molecules are prevalent in modern drugs due to their ability to improve metabolic stability, binding affinity, and overall pharmacological properties. The presence of the sulfonyl fluoride group in this compound makes it an excellent precursor for generating fluorinated derivatives, which are sought after for their enhanced pharmacokinetic profiles.

One of the most compelling applications of 9H-fluorene-9-sulfonyl fluoride is in the field of drug discovery and development. Researchers have leveraged this compound to create libraries of sulfonamide-based inhibitors, which have shown promise in targeting various therapeutic pathways. For instance, studies have demonstrated its utility in generating potent inhibitors of enzymes involved in cancer metabolism. The fluorene scaffold provides a rigid and stable backbone, while the sulfonyl fluoride group serves as a versatile handle for further chemical modifications.

The synthetic versatility of 9H-fluorene-9-sulfonyl fluoride has also been highlighted in recent academic publications. A notable study published in the Journal of Organic Chemistry described a novel methodology for converting this compound into highly functionalized derivatives through palladium-catalyzed cross-coupling reactions. This approach has opened up new avenues for constructing complex molecular architectures, which are essential for designing next-generation therapeutics.

Furthermore, the use of 9H-fluorene-9-sulfonyl fluoride in material science has emerged as an exciting frontier. Its ability to form stable coordination complexes with metals has led to investigations into its potential as a ligand or catalyst precursor. These studies suggest that this compound could play a role in developing novel materials with applications ranging from catalysis to optoelectronics.

The chemical properties of 9H-fluorene-9-sulfonyl fluoride make it an attractive candidate for further exploration in synthetic organic chemistry. The combination of its rigid fluorene core and reactive sulfonyl fluoride group provides a unique platform for innovation. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of chemical and pharmaceutical advancements.

In conclusion, 9H-fluorene-9-sulfonyl fluoride (CAS No. 2137570-57-9) represents a significant tool in modern chemical synthesis. Its structural features and reactivity profile have positioned it as a valuable intermediate in drug discovery, material science, and beyond. With ongoing research efforts aimed at expanding its utility, this compound is expected to contribute further to advancements across multiple scientific disciplines.